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Compound of Interest

Compound Name: SR 144528-d3

Cat. No.: B15600103

Essential Safety and Handling Guide for SR 144528-
d3

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of SR 144528-d3, ensuring laboratory safety and
procedural accuracy.

This document provides critical safety and logistical information for the handling of SR 144528-
d3, a deuterated analog of SR 144528. SR 144528 is a potent and selective antagonist of the
CB2 cannabinoid receptor, with a Ki value of 0.6 nM.[1][2] While specific safety data for the
deuterated form is not readily available, the personal protective equipment (PPE) and handling
procedures outlined for SR 144528 are considered directly applicable due to the negligible
impact of deuterium substitution on its chemical properties.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure when
handling SR 144528-d3. A thorough risk assessment of the specific laboratory procedures
being performed should guide the selection of PPE.

Recommended PPE for Handling SR 144528-d3:
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Control Type Requirement Specifications

All handling of solid SR

144528-d3 that may generate
Engineering Controls Ventilated Enclosure dust should be performed in a

laboratory fume hood or other

suitable ventilated enclosure.

Wear safety glasses with side-
shields conforming to NIOSH
(US) or EN 166 (EV)

Eye Protection Safety Glasses standards. In situations with a
splash potential, chemical
safety goggles and a face
shield should be used.[3]

Wear two pairs of compatible
chemical-resistant gloves.[4]
Materials such as neoprene,
butyl rubber, or nitrile offer
Hand Protection Chemical-Resistant Gloves good permeation protection.[3]
Disposable gloves are
preferred and should be
changed immediately if

contaminated.[3][5]

A standard laboratory coat
should be worn. For
) procedures with a higher risk
Body Protection Laboratory Coat ]
of splashes or spills, a
chemically resistant apron or

suit may be necessary.

If engineering controls are not

] sufficient to control airborne
) ) As needed based on risk ) )
Respiratory Protection concentrations, or for spill
assessment
cleanup, a NIOSH-approved

respirator may be required.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe
laboratory environment.

2.1. Preparation and Weighing:

o Assemble Materials: Before handling the compound, gather all necessary equipment,
including spatulas, weighing paper, and sealable containers.

» Prepare for Spills: Ensure a spill kit is readily accessible.

e Weighing: Carefully weigh the desired amount of SR 144528-d3 within a fume hood to avoid
the creation of dust.

2.2. General Handling:
» Avoid Direct Contact: Avoid all direct contact with the substance.
e No Consumption: Do not eat, drink, or smoke in the work area.
» Hygiene: Wash hands thoroughly after handling, even if gloves were worn.
2.3. Donning and Doffing PPE:
A systematic approach to putting on and taking off PPE is crucial to prevent contamination.
e Donning Sequence:
o Puton a lab coat.
o Put on the inner pair of gloves.
o Put on safety glasses or goggles.
o If required, don the appropriate respirator.

o Put on the outer pair of gloves.
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» Doffing Sequence:

o

Remove the outer pair of gloves and dispose of them in a designated waste container.

[¢]

Remove the lab coat, being careful to avoid contaminating your skin or clothing.

[¢]

Remove safety glasses or goggles.

[e]

If a respirator was used, remove it.

o

Remove the inner pair of gloves last.

Disposal Plan

All waste materials contaminated with SR 144528-d3 must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

o Waste Collection: All contaminated materials, including PPE, weighing papers, and empty
containers, must be collected in designated, sealed containers.

e Labeling: Clearly label all waste containers with the contents.

» Disposal: Arrange for disposal through your institution's environmental health and safety
office or a licensed hazardous waste disposal company.

Emergency Procedures

o Spills: In the event of a significant spill, evacuate the immediate area and ensure it is well-
ventilated.[6] Use an appropriate spill kit to contain and clean up the spill, wearing the full
recommended PPE.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.
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 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

 Ingestion: Do not induce vomiting. Wash out the mouth with water and give plenty of water to
drink. Seek immediate medical attention.

Visualized Workflow for Safe Handling of SR
144528-d3

The following diagram illustrates the key steps and decision points for the safe handling of SR
144528-d3, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of SR 144528-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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